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Compound of Interest

Compound Name: 4-Bromobenzofuran

Cat. No.: B139882 Get Quote

This guide provides a comprehensive overview of the safety information for 4-
Bromobenzofuran (CAS No. 128868-60-0), intended for researchers, scientists, and

professionals in drug development. The following sections detail the compound's properties,

hazards, handling procedures, and emergency measures, with quantitative data presented in

structured tables and logical relationships visualized through diagrams.

Chemical and Physical Properties
4-Bromobenzofuran is a halogenated heterocyclic compound.[1] Its physical and chemical

properties are critical for safe handling and storage in a laboratory setting.
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Property Value Source

Molecular Formula C8H5BrO [1][2][3]

Molecular Weight 197.03 g/mol [1][2][3]

Appearance
White crystalline solid or Light

Yellow Oil
[2][4]

Boiling Point 233.8 ± 13.0 °C (Predicted) [2][5]

Density 1.608 ± 0.06 g/cm³ (Predicted) [2][4][6]

Flash Point 95.2 ± 19.8 °C [2][5]

Storage Temperature 2-8°C, Sealed in dry conditions [6][7]

Solubility

Soluble in Acetone,

Chloroform, Ethyl Acetate;

Insoluble in water.[4][6]

Hazard Identification and Classification
4-Bromobenzofuran is classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are associated with its toxicity, irritant properties, and potential carcinogenicity.[8][9]

Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory irritation)

Carcinogenicity Category 2

Hazardous to the Aquatic Environment, Long-

term
Category 3
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GHS Label Elements:

Pictograms:

GHS07 (Exclamation Mark)

GHS08 (Health Hazard)

Signal Word: Warning[8]

Hazard Statements:

H302: Harmful if swallowed.[2][8][9]

H315: Causes skin irritation.[8][9]

H319: Causes serious eye irritation.[8][9]

H335: May cause respiratory irritation.[8][9]

H351: Suspected of causing cancer.[8][9]

H412: Harmful to aquatic life with long lasting effects.[8]

Precautionary Statements:

A comprehensive list of precautionary statements, including P203, P261, P264, P270,

P273, P280, P301+P317, P302+P352, and P501, can be found on the safety data sheet.

[2][8]

The following diagram illustrates the logical flow from hazard identification to the necessary

safety precautions and emergency responses.
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Hazard Identification Hazard Communication Prevention & Response

Hazard Classification

Acute Tox. 4 (Oral) Skin Irrit. 2 Eye Irrit. 2 STOT SE 3 Carc. 2 Aquatic Chronic 3

Pictograms

GHS07 GHS08

Signal Word

Warning

Hazard Statements

H302 H315 H319 H335 H351 H412

Precautionary Statements

P261: Avoid breathing dust/fume/gas/mist/vapours/spray P280: Wear protective gloves/eye protection P273: Avoid release to the environment

First-Aid Measures

IF SWALLOWED: Get medical help IF ON SKIN: Wash with plenty of water IF IN EYES: Rinse cautiously with water

Click to download full resolution via product page

Hazard Identification and Response Workflow for 4-Bromobenzofuran.

Experimental Protocols
Detailed experimental protocols for the determination of toxicological and physical-chemical

properties are not typically provided in standard Safety Data Sheets. The hazard classifications

are generally derived from data submitted to regulatory bodies like the European Chemicals

Agency (ECHA) based on standardized OECD (Organisation for Economic Co-operation and

Development) test guidelines or from peer-reviewed scientific literature. For instance, acute

oral toxicity (LD50) is often determined using OECD Test Guideline 423, while skin and eye

irritation are assessed via OECD Guidelines 404 and 405, respectively.

Handling, Storage, and First-Aid
Handling:

Use only in a well-ventilated area or outdoors.[8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[8]

Wear protective gloves, protective clothing, eye protection, and face protection.[8]

Obtain, read, and follow all safety instructions before use.[8]

Storage:
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Store in a cool, dry, and well-ventilated place.[10]

Keep the container tightly closed.[10]

Recommended storage temperature is between 2-8°C.[7]

Store locked up.[11]

First-Aid Measures:

If Swallowed: Get medical help. Rinse mouth.[8]

If on Skin: Wash with plenty of water.[8] Specific treatment may be needed.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[11]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[12]

Specific Hazards: The substance is combustible.[13] Containers may explode when heated,

and vapors may form explosive mixtures with air.[10] Hazardous decomposition products

include carbon monoxide, carbon dioxide, and hydrogen bromide.[12]

Accidental Release Measures:

Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid substance

contact and inhalation of dust.[13]

Environmental Precautions: Do not let the product enter drains.[13] Avoid release to the

environment.[8]
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Containment and Cleaning: Cover drains. Collect, bind, and pump off spills. For solids,

sweep up and shovel into suitable containers for disposal.[11][13]

This guide is intended to provide essential safety information for 4-Bromobenzofuran. Users

should always consult the full Safety Data Sheet from their supplier before handling the

chemical and ensure that they are fully trained in the appropriate safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

